Cas no 1028842-99-0 (5-Amino-3-(3-fluorophenyl)pyrazole)
1028842-99-0 structure
Product Name:5-Amino-3-(3-fluorophenyl)pyrazole
CAS No:1028842-99-0
MF:C9H8FN3
MW:177.178324699402
CID:859426
PubChem ID:329775533
Update Time:2025-04-19
5-Amino-3-(3-fluorophenyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-(3-fluorophenyl)pyrazole
- CHEMBRDG-BB 4010171
- 3-Amino-5-(3-fluorophenyl)-1H-pyrazole
- OTAVA-BB 1196718
- 3-(3-Fluorophenyl)-1H-pyrazol-5-amine
- 3-(3-fluorophenyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
- 5-Amino-3-(3-fluorophenyl)-1H-pyrazole
-
- MDL: MFCD06738760
- Inchi: 1S/C9H8FN3/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
- InChI Key: JWISUMPCIIZLHQ-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC(F)=C2)=CC(N)=N1
- SMILES: N1C(N)=CC(C2=CC=CC(F)=C2)=N1
Computed Properties
- Exact Mass: 177.070225g/mol
- Monoisotopic Mass: 177.070225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 177.18g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 54.7Ų
5-Amino-3-(3-fluorophenyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484501-1g |
3-(3-Fluorophenyl)-1H-pyrazol-5-amine |
1028842-99-0 | 97% | 1g |
$228 | 2022-06-14 |
5-Amino-3-(3-fluorophenyl)pyrazole Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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